3-Methyl-benzoic acid 4-[(2-hydroxy-benzoyl)-hydrazonomethyl]-phenyl ester

• Molecular Formula: C22H18N2O4
• Molecular Weight: 374.4 g/mol
• IUPAC Name: [4-[(E)-[(2-hydroxybenzoyl)hydrazinylidene]methyl]phenyl] 3-methylbenzoate
• InChI: InChI=1S/C22H18N2O4/c1-15-5-4-6-17(13-15)22(27)28-18-11-9-16(10-12-18)14-23-24-21(26)19-7-2-3-8-20(19)25/h2-14,25H,1H3,(H,24,26)/b23-14+
• InChI Key: NALOZXITYHHTEU-OEAKJJBVSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)C(=O)OC2=CC=C(C=C2)/C=N/NC(=O)C3=CC=CC=C3O
• SMILES: CC1=CC(=CC=C1)C(=O)OC2=CC=C(C=C2)C=NNC(=O)C3=CC=CC=C3O

Description

3-methylbenzoic acid [4-[[[(2-hydroxyphenyl)-oxomethyl]hydrazinylidene]methyl]phenyl] ester is a carbonyl compound.

Scientific Research Applications

Metabolism Studies

• Metabolism in Horses : Research on the metabolism of benzoic acid in horses identified various metabolites, including hippuric acid, benzoyl glucuronide, and benzoic acid. Among these, 3-hydroxy-3-phenylpropionic acid methyl ester was a significant component, indicating a metabolic pathway linking xenobiotic acids and fatty acids (Marsh et al., 1982).

Chemical Synthesis and Reactions

• Phenyl Ester Hydrolysis : A study on the hydrolysis of phenyl esters of para-substituted benzoic acids, including the synthesis of various model compounds, explored the kinetics of base-catalyzed hydrolysis, providing insights into chemical properties and reactivity (Bauerová & Ludwig, 2000).
• Novel Compound Synthesis : Synthesis of compounds like methyl esters of aroylpyruvic acids, related to the chemical structure of interest, has been conducted, showcasing the diverse chemical synthesis capabilities involving similar ester compounds (Gein et al., 2009).

Biological and Pharmacological Properties

• Antibacterial and Antifungal Properties : A new isoprenyl phenyl ether compound exhibiting antibacterial and antifungal activities was isolated from mangrove fungus. This suggests potential pharmacological applications of similar compounds (Shao et al., 2007).
• Enzyme Inhibition : Hydrazone derivatives bearing structural similarities have been studied for their antibacterial and enzyme inhibition activities, highlighting the potential biomedical applications of related compounds (Rasool et al., 2015).

Spectroscopic Analysis

• Infrared Spectroscopy : The influence of substituents on infrared stretching frequencies in esters of benzoic acid was investigated, providing valuable data for the structural analysis of similar compounds (Nummert et al., 2006).

Crystal Structure Determination

• X-Ray Crystallography : The crystal structure of related compounds, such as methyl esters of aminobenzoic acids, was determined using X-ray crystallography, a technique crucial for understanding the molecular geometry of complex organic compounds (Nakamura et al., 1976).